Cas no 5628-62-6 (Benzoic acid,4-methoxy-2,3-dimethyl-, methyl ester)

• Product Name: Benzoic acid,4-methoxy-2,3-dimethyl-, methyl ester
• CAS No: 5628-62-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 383849
• PubChem ID: 20461922
• Update Time: 2024-03-02

Benzoic acid,4-methoxy-2,3-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-methoxy-2,3-dimethyl-, methyl ester
• 4-(3-benzyl-2-phenylimino-1,3-thiazol-4-yl)-2,6-ditert-butylphenol
• 4-[(2Z)-3-Benzyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-4-yl]-2,6-di-tert-butylphenol
• phenol, 4-[(2Z)-2,3-dihydro-2-(phenylimino)-3-(phenylmethyl)-4-thiazolyl]-2,6-bis(1,1-dimethylethyl)-
• Methyl 4-methoxy-2,3-dimethylbenzoate
• Methyl 2,3-dimethyl-4-methoxybenzoate

• Inchi： 1S/C11H14O3/c1-7-8(2)10(13-3)6-5-9(7)11(12)14-4/h5-6H,1-4H3
• InChI Key： WTVBDVKEZAAPBM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OC)C(C)=C1C

Computed Properties

• Exact Mass: 470.23942
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.056±0.06 g/cm3(Predicted)
• Melting Point: 61-62 °C(Solv: ethyl ether (60-29-7); ligroine (8032-32-4))
• Boiling Point: 288.7±35.0 °C(Predicted)
• PSA: 35.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives